Cas no 2248316-50-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248316-50-7
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 5815744
• PubChem ID: 165905188
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate
• 2248316-50-7
• EN300-6516543

• Inchi： 1S/C17H17N3O4/c1-10-13(9-19(18-10)17(2,3)4)16(23)24-20-14(21)11-7-5-6-8-12(11)15(20)22/h5-9H,1-4H3
• InChI Key： YSUFUMDTOFTNNV-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NN(C=1)C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248316-50-7) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate, identified by the CAS number 2248316-50-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both dioxo and pyrazole moieties, which contribute to its versatile biological activities. The tert-butyl and methyl substituents further enhance its molecular properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248316-50-7) exhibits a rich scaffold that is conducive to interactions with biological targets. The dioxo group, also known as a ketone derivative, often serves as a key pharmacophore in medicinal chemistry due to its ability to form hydrogen bonds and stabilize transition states. In contrast, the pyrazole ring is a well-known scaffold in drug design, possessing bioisosteric properties that can mimic other heterocyclic systems. The combination of these two functional groups in this compound suggests potential applications in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled the systematic screening of such complex molecules for their biological potential. Studies have indicated that derivatives of 1,3-dioxo compounds exhibit inhibitory effects on various enzymes involved in inflammatory pathways, such as COX and LOX. Similarly, pyrazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The presence of both these motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248316-50-7) may synergistically enhance its pharmacological effects.

One of the most compelling aspects of this compound is its potential role in modulating immune responses. Emerging research suggests that the unique structural features of 1,3-dioxo-pyrazole hybrids can interact with immune cell surface receptors, thereby influencing cytokine production and immune cell differentiation. For instance, studies have shown that certain analogs of this class can attenuate pro-inflammatory cytokine release while promoting regulatory T-cell activity. Such findings are particularly relevant in the context of developing novel immunomodulatory therapies for autoimmune diseases and chronic inflammation.

The synthetic pathways for obtaining high-purity batches of 1,3-dioxo-(pyrazolyl)isoindoline derivatives, including our target compound (CAS No. 2248316–50–7), have been refined through multi-step organic synthesis involving cyclization reactions and functional group transformations. Advanced techniques such as flow chemistry have further improved the efficiency and scalability of these processes. The ability to produce this compound with high enantiomeric purity is crucial for evaluating its stereochemical specificity in biological assays.

In vitro studies have begun to elucidate the mechanistic basis of action for this compound. Initial experiments using enzymatic assays have demonstrated inhibitory activity against several key enzymes implicated in metabolic disorders and cancer progression. Notably, the dioxo-pyrazole core appears to disrupt substrate binding at active sites by inducing conformational changes or competing with natural substrates. Additionally, cell-based assays have revealed dose-dependent effects on proliferation and apoptosis in cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of 1-(tert-butyl)-3-methylpyrazolizinone derivatives, such as our subject (CAS No. 2248316–50–7), remains an area of active investigation. Preliminary data indicate moderate solubility in aqueous buffers but enhanced bioavailability when formulated with appropriate solubilizing agents or prodrugs. These findings are critical for optimizing dosing regimens and improving therapeutic efficacy in vivo.

Future directions for research on this compound include exploring its interactions with nucleic acids and protein targets at a structural level using techniques like X-ray crystallography or NMR spectroscopy. Such structural insights could guide further modifications aimed at enhancing potency or selectivity while minimizing off-target effects.

The broader significance of this work lies in its contribution to the growing library of bioactive heterocyclic compounds derived from isoindoline scaffolds combined with pyrazole moieties—a combination that has not been extensively explored until recently despite its potential therapeutic value.